Cas no 1849367-42-5 (N-(1-methoxybutan-2-yl)thietan-3-amine)

• Product Name: N-(1-methoxybutan-2-yl)thietan-3-amine
• CAS No: 1849367-42-5
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 5272305
• Update Time: 2026-03-09

N-(1-methoxybutan-2-yl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-methoxybutan-2-yl)thietan-3-amine

• Inchi： 1S/C8H17NOS/c1-3-7(4-10-2)9-8-5-11-6-8/h7-9H,3-6H2,1-2H3
• InChI Key： YCZBJKPBEJQKQG-UHFFFAOYSA-N
• SMILES： S1CC(NC(CC)COC)C1

Additional information on N-(1-methoxybutan-2-yl)thietan-3-amine

N-(1-methoxybutan-2-yl)thietan-3-amine: A Promising Compound in Medicinal Chemistry

N-(1-methoxybutan-2-yl)thietan-3-amine (CAS No. 1849367-42-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its thietane ring and methoxybutyl substituent, exhibits a range of biological activities that make it a promising candidate for further research and development.

The thietane ring, a four-membered sulfur-containing heterocycle, is known for its stability and ability to form strong hydrogen bonds. This structural feature contributes to the compound's high reactivity and potential for forming stable complexes with various biological targets. The 1-methoxybutan-2-yl substituent, on the other hand, imparts additional hydrophobicity and flexibility, which can enhance the compound's ability to interact with specific protein binding sites.

Recent studies have highlighted the potential of N-(1-methoxybutan-2-yl)thietan-3-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, N-(1-methoxybutan-2-yl)thietan-3-amine has also been investigated for its anti-inflammatory and anti-cancer activities. Studies conducted at the University of California, San Francisco, have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating chronic inflammatory conditions like rheumatoid arthritis.

Cancer research has also benefited from the exploration of N-(1-methoxybutan-2-yl)thietan-3-amine. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting specific oncogenic pathways. For instance, it has been found to inhibit the activity of PI3K/AKT signaling, a critical pathway involved in cell proliferation and survival in various types of cancer.

The synthesis of N-(1-methoxybutan-2-yl)thietan-3-amine involves a multi-step process that includes the formation of the thietane ring and subsequent functionalization with the methoxybutyl group. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production. This is crucial for advancing the compound into clinical trials and eventual therapeutic use.

In terms of safety and toxicity, preliminary studies have indicated that N-(1-methoxybutan-2-yl)thietan-3-amine exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use.

The future prospects for N-(1-methoxybutan-2-yl)thietan-3-amine are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index.

In conclusion, N-(1-methoxybutan-2-y)thietan-3-amine (CAS No. 1849367-42-5) represents a significant advancement in medicinal chemistry with its unique structural features and diverse biological activities. Its potential applications in neurodegenerative diseases, inflammation, and cancer make it an exciting candidate for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel therapeutics.